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Compound of Interest

Compound Name:
Fmoc-N-(3-Boc-aminopropyl)-Gly-

OH

Cat. No.: B119123 Get Quote

Essential Safety and Handling Guide for Fmoc-
N-(3-Boc-aminopropyl)-Gly-OH
Product Identifier: Fmoc-N-(3-Boc-aminopropyl)-Gly-OH CAS Number: 143192-31-8[1][2][3]

Molecular Formula: C₂₅H₃₀N₂O₆ Molecular Weight: 454.52 g/mol [1][2]

Disclaimer: A specific Safety Data Sheet (SDS) for Fmoc-N-(3-Boc-aminopropyl)-Gly-OH was

not located. The following guidance is based on safety information for structurally similar Fmoc-

protected amino acids and general laboratory best practices for handling chemical reagents. A

thorough risk assessment should be conducted before handling this compound, in consultation

with your institution's Environmental Health and Safety (EHS) department.

This document provides crucial safety protocols, operational guidance, and disposal plans for

handling Fmoc-N-(3-Boc-aminopropyl)-Gly-OH. Adherence to these procedures is vital for

ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While not classified under GHS for specific hazards in the provided search results, related

Fmoc-amino acid derivatives are noted to have potential hazards. For instance, Fmoc-Gly-OH
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may cause skin and eye irritation and could be harmful if inhaled or ingested.[4][5] Therefore, a

cautious approach is warranted.

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1 or

EN 166(EU) standards.[6][7]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Consult the

manufacturer's glove

compatibility chart for specific

breakthrough times.[8]

Body Protection Laboratory Coat

A long-sleeved lab coat, fully

buttoned, is required.[8] For

tasks with a higher risk of

splashing, a chemical-resistant

apron over the lab coat is

advised.

Respiratory Protection Fume Hood/Respirator

All handling of the powdered

form and preparation of

solutions should be conducted

in a certified chemical fume

hood to prevent inhalation of

dust.[9] If a fume hood is not

available, a NIOSH-approved

respirator with an appropriate

particulate filter may be

necessary.

Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is crucial for both safety and maintaining the integrity

of the compound.
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Step 1: Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, protected

from light and moisture. For long-term storage, temperatures of 2-8°C are often

recommended for similar compounds.[10]

Step 2: Weighing and Aliquoting (in a Chemical Fume Hood)

Preparation: Before handling the powder, ensure you are wearing all required PPE.

Containment: Conduct all weighing and transferring of the solid compound inside a certified

chemical fume hood to minimize inhalation exposure.[9]

Procedure: Use a tared weigh boat and non-sparking tools. Avoid creating dust clouds. Close

the container tightly after use.

Step 3: Dissolution

Solvent Selection: Fmoc-N-(3-Boc-aminopropyl)-Gly-OH is typically dissolved in polar

aprotic solvents common in solid-phase peptide synthesis (SPPS), such as N,N-

Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).[10]

Procedure: In the fume hood, add the solvent to the weighed compound. Gentle vortexing or

sonication may be used to aid dissolution. Ensure the vessel is appropriately capped.

Step 4: Use in Reaction

Reaction Setup: All reactions involving this compound should be performed within the fume

hood.[8]

Monitoring: When used in SPPS, monitor reaction completion using standard methods like

the Kaiser test to check for free primary amines.[10]

Step 5: Spill and Emergency Procedures
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Minor Spill: For a small spill of the solid, carefully sweep it up with an inert absorbent

material and place it in a sealed, labeled container for hazardous waste disposal.[8] Avoid

generating dust.

Skin Contact: Immediately wash the affected area with soap and plenty of water and remove

contaminated clothing.[7][8]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes as a precaution and

seek medical attention.[5][7]

Inhalation: If inhaled, move the person to fresh air. If breathing difficulties occur, seek

medical attention.[5]

Disposal Plan
Proper disposal of Fmoc-N-(3-Boc-aminopropyl)-Gly-OH and associated waste is essential to

prevent environmental contamination and comply with regulations.

Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and

sealed container.[9]

Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, weigh boats, pipette tips, and absorbent pads, should be disposed of in a

designated hazardous waste container.[8][9]

Solutions: Aqueous and organic solutions containing the compound should be collected in

separate, appropriately labeled hazardous waste containers. Do not pour down the drain.[8]

Compliance: Always follow your institution's specific guidelines for hazardous waste disposal.

Workflow and Logic Diagrams
The following diagram illustrates the standard workflow for safely handling Fmoc-N-(3-Boc-
aminopropyl)-Gly-OH.
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Caption: Workflow for handling Fmoc-N-(3-Boc-aminopropyl)-Gly-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

